Cas no 61820-03-9 (Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-b-D-galactopyranoside)

Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-β-D-galactopyranoside is a protected galactopyranoside derivative widely used in carbohydrate chemistry and glycosylation reactions. The acetyl group at the 2-position and benzyl groups at the 3, 4, and 6 positions provide selective protection, enabling controlled functionalization of the galactose scaffold. This compound is particularly valuable in oligosaccharide synthesis, where its stability and reactivity facilitate efficient glycosidic bond formation. The benzyl protecting groups enhance solubility in organic solvents, simplifying purification and handling. Its well-defined structure ensures reproducibility in synthetic applications, making it a reliable intermediate for pharmaceutical and biochemical research.
Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-b-D-galactopyranoside structure
61820-03-9 structure
Product Name:Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-b-D-galactopyranoside
CAS No:61820-03-9
MF:C36H38O7
MW:582.682731151581
CID:502296
PubChem ID:71313762
Update Time:2025-06-07

Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-β-D-galactopyranoside
    • b-D-Galactopyranoside,phenylmethyl 3,4,6-tris-O-(phenylmethyl)-, acetate (9CI)
    • BENZYL 2-O-ACETYL-3,4,6-TRI-O-BENZYL-B-D-GALACTOPYRANOSIDE
    • BENZYL 2-O-ACETYL-3,4,6-TRI-O-BENZYL-BETA-D-GALACTOPYRANOSIDE
    • 2-O-Acetyl-1,3,4,6-tetra-O-benzyl-b-D-galactopyranoside
    • Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl--D-galactopyranoside
    • [(2R,3R,4S,5S,6R)-2,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-3-yl] acetate
    • (2R,3R,4S,5S,6R)-2,4,5-Tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-3-yl acetate
    • 61820-03-9
    • W-203308
    • Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-?-D-galactopyranoside
    • DB-326024
    • b-D-Galactopyranoside,phenylmethyl 3,4,6-tris-O-(phenylmethyl)-,acetate(9ci)
    • Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-b-D-galactopyranoside
    • Inchi: 1S/C36H38O7/c1-27(37)42-35-34(40-24-30-18-10-4-11-19-30)33(39-23-29-16-8-3-9-17-29)32(26-38-22-28-14-6-2-7-15-28)43-36(35)41-25-31-20-12-5-13-21-31/h2-21,32-36H,22-26H2,1H3/t32-,33+,34+,35-,36-/m1/s1
    • InChI Key: VFPYLVFMSKNGCQ-FGZSBDNFSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC(C)=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 582.26200
  • Monoisotopic Mass: 582.262
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 15
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.4A^2
  • XLogP3: 5.6

Experimental Properties

  • Density: 1.214
  • Melting Point: 96-98°C
  • Boiling Point: 677.199°C at 760 mmHg
  • Flash Point: 279.816°C
  • Refractive Index: 1.603
  • Solubility: Ethyl Acetate, Hexane
  • PSA: 72.45000
  • LogP: 6.24740

Benzyl 2-O-Acetyl-3,4,6-Tri-O-benzyl-b-D-galactopyranoside Pricemore >>

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